Benzyltriethylammonium tetrafluoroborate

Specification

• CAS No.: 77794-93-5
• Molecular Formula: C13H22BF4N
• Molecular Weight: 279.13 g/mol
• IUPAC Name: benzyl(triethyl)azanium;tetrafluoroborate
• Standard InChI: InChI=1S/C13H22N.BF4/c1-4-14(5-2,6-3)12-13-10-8-7-9-11-13;2-1(3,4)5/h7-11H,4-6,12H2,1-3H3;/q+1;-1
• Standard InChI Key: KJWXXJMAQURGGG-UHFFFAOYSA-N
• SMILES: [B-](F)(F)(F)F.CC[N+](CC)(CC)CC1=CC=CC=C1
• Canonical SMILES: [B-](F)(F)(F)F.CC[N+](CC)(CC)CC1=CC=CC=C1

Introduction

Physical and Chemical Properties

Structural Information

Benzyltriethylammonium tetrafluoroborate has a well-defined molecular structure that contributes to its chemical behavior and applications. The compound features a quaternary nitrogen center with distinctive chemical bonding arrangements.

Property	Value
IUPAC Name	benzyl(triethyl)azanium;tetrafluoroborate
Molecular Formula	C₁₃H₂₂BF₄N
Molecular Weight	279.13 g/mol
CAS Number	77794-93-5
Chemical Structure	Quaternary ammonium cation with tetrafluoroborate anion

The molecular structure consists of a central nitrogen atom bonded to three ethyl groups and one benzyl group, forming the quaternary ammonium cation. The tetrafluoroborate anion (BF₄⁻) serves as the counterion, balancing the positive charge on the nitrogen atom.

Physical Properties

Benzyltriethylammonium tetrafluoroborate appears as colorless to white crystalline solid under standard conditions. Its physical characteristics make it suitable for various applications while necessitating specific handling protocols.

Property	Value
Physical State	Solid
Appearance	Colorless to white fine crystals
Melting Point	110-112°C
Color	White
Solubility	Soluble in polar organic solvents
Hygroscopicity	Hygroscopic (absorbs moisture from air)

The compound is notably hygroscopic, requiring storage in moisture-free conditions to maintain its integrity and effectiveness in chemical applications. This property significantly influences its handling and storage requirements in laboratory and industrial settings.

Chemical Reactivity

Understanding the chemical reactivity of benzyltriethylammonium tetrafluoroborate is essential for its safe handling and effective application in various chemical processes.

The compound demonstrates stability under normal temperatures and pressures but exhibits specific reactivity patterns that must be considered in practical applications. It is incompatible with strong oxidizing agents and must be protected from moisture due to its hygroscopic nature. Upon thermal decomposition, it produces several hazardous by-products including nitrogen oxides, carbon monoxide, carbon dioxide, hydrogen fluoride gas, and oxides of boron.

Synthesis and Preparation

The synthesis of benzyltriethylammonium tetrafluoroborate typically involves the reaction between benzyltriethylammonium chloride or hydroxide and a source of tetrafluoroborate anions, such as sodium tetrafluoroborate or tetrafluoroboric acid. This preparation method yields the target compound with varying degrees of purity, typically above 95%, as indicated by commercial specifications.

Commercial preparations of this compound are available with purity levels ranging from 95% to 98+%, making it accessible for both research and industrial applications. The synthesis pathways can be adjusted to optimize yield and purity depending on the intended application.

Applications and Uses

Chemical Synthesis Applications

Benzyltriethylammonium tetrafluoroborate serves as a key intermediate in organic synthesis pathways, particularly in the development of quaternary ammonium-based compounds. Its structural features make it valuable for introducing quaternary ammonium functionalities into target molecules.

The compound is extensively utilized as an intermediate in the synthesis of quaternary ammonium-based ionic liquids, which have gained significant attention in green chemistry applications. These ionic liquids offer advantages such as low volatility, thermal stability, and tunable properties, making them suitable alternatives to conventional organic solvents in various chemical processes.

Catalytic Applications

One of the most significant applications of benzyltriethylammonium tetrafluoroborate is in phase-transfer catalysis. Its unique structure, combining both hydrophobic and hydrophilic components, enables it to facilitate reactions between substances in immiscible phases by transferring reactants across phase boundaries.

The compound's effectiveness as a phase-transfer catalyst stems from its ability to form ion pairs with various anions, thereby enhancing their reactivity and solubility in organic solvents. This property makes it valuable in synthetic organic chemistry for accelerating reactions and improving yields under milder conditions.

Research Applications

Recent research has explored the utility of benzyltriethylammonium tetrafluoroborate in specialized applications beyond traditional organic synthesis. One notable area of investigation involves its effect on the thermal decomposition of ammonium perchlorate, a compound widely used as an oxidizer in solid rocket propellants.

Studies have indicated that benzyltriethylammonium tetrafluoroborate may suppress the first exotherm of ammonium perchlorate, which could have implications for preventing premature re-ignition of extinguishable solid propellant rocket motors. This research direction highlights the compound's potential significance in aerospace and defense applications.

Hazard Type	Description
Eye Contact	Causes eye irritation
Skin Contact	Causes skin irritation
Ingestion	Harmful if swallowed; causes gastrointestinal irritation with nausea, vomiting, and diarrhea
Inhalation	Harmful if inhaled; causes respiratory tract irritation
Chronic Effects	Limited information available

The compound is classified as an irritant (Xi) and poses health risks (Xn), requiring appropriate protection during handling to minimize exposure. The absence of comprehensive toxicological data suggests caution when working with this compound, especially in contexts where prolonged or repeated exposure may occur.

Research Findings

Thermal Decomposition Studies

Recent research has explored the thermal behavior of benzyltriethylammonium tetrafluoroborate, particularly in combination with other compounds. A notable study investigated the effect of benzyltriethylammonium tetrafluoroborate on the thermal decomposition of ammonium perchlorate (AP), a compound widely used as an oxidizer in solid rocket propellants.

This research utilized simultaneous thermogravimetric analysis and mass spectrometry (TG-MS) to elucidate the mechanistic aspects of the thermal decomposition process. The findings suggested that benzyltriethylammonium tetrafluoroborate might influence the first exothermic decomposition of ammonium perchlorate, potentially offering advantages in controlling the combustion behavior of solid propellants.

The thermal decomposition process of the mixture reportedly involves the formation of intermediate products including trialkyl amine, corresponding alkyl halide, and boron trifluoride. These findings contribute to a deeper understanding of the compound's behavior under thermal stress and its potential applications in propellant technology.

Comparative Analysis with Similar Compounds

Benzyltriethylammonium tetrafluoroborate exhibits distinctive properties compared to other quaternary ammonium salts with different counterions or alkyl/aryl substitution patterns. While it shares some characteristics with compounds like tetrabutylammonium tetrafluoroborate and trimethylbenzylammonium tetrafluoroborate, its specific combination of functional groups provides unique advantages in certain applications.

The presence of both benzyl and triethyl groups attached to the nitrogen atom creates a balance between steric hindrance and electronic effects that influences the compound's reactivity and solubility properties. This structural feature distinguishes it from other quaternary ammonium salts and contributes to its effectiveness in specific catalytic and synthetic applications.